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Compound of Interest

Compound Name: threo-6'-Hydroxyustusolate C

CAS No.: 1175543-07-3

Cat. No.: B1163469

Get Quote

Executive Summary
Hydroxyustusolate compounds (specifically threo-6'-hydroxyustusolate C and related

ustusolates) are a specialized class of drimane sesquiterpenoid esters isolated from marine-

derived fungal strains of Aspergillus ustus (e.g., strain 094102).[1] These compounds represent

a chemical hybrid of a drimane sesquiterpene core and a polyunsaturated polyketide side

chain.

This guide provides a technical analysis of their chemical architecture, biosynthetic origin,

isolation protocols, and pharmacological potential. It is designed for medicinal chemists and

pharmacologists evaluating these metabolites for oncological or antimicrobial applications.

Chemical Architecture & Stereochemistry
Structural Classification
Hydroxyustusolates belong to the meroterpenoid class, specifically defined by two structural

domains:
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Drimane Core: A bicyclic sesquiterpene skeleton (decahydronaphthalene system), often

oxygenated at C-2, C-3, C-9, or C-11.[1] In ustusolates, this core frequently features a

lactone ring or a cyclic ether (isochromane-like) motif.

Polyketide Side Chain: An unsaturated ester moiety, typically derived from octa-2,4-dienoic

acid. The "hydroxy" designation in threo-6'-hydroxyustusolate C refers to the presence of a

vicinal diol (glycol) on this side chain, introducing critical stereocenters (C-6', C-7') that

dictate biological potency.[1]

Stereochemical Criticality
The bioactivity of ustusolates is highly sensitive to the configuration of the side-chain diol.

Threo- vs. Erythro-: The relative configuration (threo or erythro) at the 6',7'-position of the

ester chain distinguishes various congeners (e.g., Ustusolate I vs. its isomers).

Absolute Configuration: Determined via CD (Circular Dichroism) and Mosher's ester

analysis, the drimane core typically follows the (5S, 9S, 10S) absolute configuration common

to fungal drimanes.

Biosynthetic Pathway
Unlike plant drimanes, fungal drimanes are synthesized via a specific gene cluster (e.g., the drt

cluster in Aspergillus calidoustus).[2] The pathway involves a unique drimenol cyclase and a

hybrid PKS-NRPS-like assembly for the ester chain.[1]

Mechanism of Assembly
Terpene Cyclization: Farnesyl pyrophosphate (FPP) is cyclized by a drimenol cyclase (DrtB)

to form the drimane skeleton (drimenol).

Core Oxidation: Cytochrome P450s (DrtC) and oxidoreductases oxidize the drimane core,

introducing hydroxyl groups and forming the lactone ring.

Side Chain Attachment: A separate polyketide synthase (PKS) module generates the

polyunsaturated fatty acid precursor, which is then esterified to the drimane core.
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Post-Modification: Epoxidation and hydrolysis yield the terminal vicinal diol

(hydroxyustusolate).

Biosynthetic Logic Diagram

Enzymatic Machinery

Farnesyl Pyrophosphate
(C15 Precursor)

Drimenol
(Bicyclic Core)

DrtB
(Cyclase) Oxidized Drimane

(Lactone/Hemiacetal)

DrtC
(P450 Oxidation)

Ustusolate Ester
Octadienoic Acid

Precursor

Esterification
(Acyltransferase)

Hydroxyustusolate
(Vicinal Diol Formation)

Epoxidation &
Hydrolysis

DrtB

DrtC

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of hydroxyustusolates involving terpene cyclization

and convergent esterification.

Isolation & Purification Protocol
The following protocol is standardized for the isolation of ustusolates from Aspergillus ustus

fermentation broth.

Fermentation[1][3]
Strain:Aspergillus ustus (e.g., 094102).[3][4][5]

Media: Rice medium (solid state) or PDB (Potato Dextrose Broth) supplemented with sea

salt (3.3%) to mimic marine conditions.

Duration: 28–30 days at 25°C (static culture).
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Extraction Workflow
Harvest: Dice solid rice medium and extract exhaustively with Ethyl Acetate (EtOAc) (3x).

Partition: Concentrate filtrate in vacuo. Partition the crude oleoresin between Petroleum

Ether and 90% Methanol/Water to remove lipids.

Fractionation:

Step A (VLC): Subject the MeOH fraction to Vacuum Liquid Chromatography (VLC) on

Silica Gel. Elute with a gradient of CH₂Cl₂/MeOH (100:1 to 1:1).

Step B (Sephadex LH-20): Purify cytotoxic fractions using size-exclusion chromatography

(CH₂Cl₂/MeOH 1:1) to remove pigments.

Step C (HPLC): Final purification via semi-preparative RP-HPLC (C18 column, 5 µm).

Mobile Phase: MeCN/H₂O (gradient 40% → 80% MeCN over 30 min).[1]

Detection: UV at 254 nm and 300 nm.

Isolation Logic Diagram
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Caption: Bioactivity-guided isolation workflow for purifying ustusolates from fungal fermentation

broth.
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Pharmacological Profile[1][3][14]
Cytotoxicity & Oncology
Hydroxyustusolates exhibit significant antiproliferative activity against human tumor cell lines.[4]

The mechanism involves the induction of apoptosis, evidenced by nuclear fragmentation and

condensation.[6]

Table 1: Comparative Cytotoxicity (IC50 in µM)

Compound
HL-60
(Leukemia)

A549 (Lung)
CAL-62
(Thyroid)

MG-63
(Osteosarcom
a)

Ustusolate C 9.0 10.5 N/D N/D

Ustusolate E 9.0 10.5 N/D N/D

Ustusolate I N/D N/D 16.3 10.1

Ustusorane E 0.13 N/D N/D N/D

Etoposide (Ctrl) 0.6 0.6 0.6 0.6

Note: Ustusorane E (a related isochromane derivative) shows nanomolar potency, whereas the

hydroxyustusolates (C, E, I) typically display micromolar activity.

Antimicrobial Synergy
While ustusolates show weak antibacterial activity alone (MIC > 64 µg/mL against MRSA), they

exhibit synergistic potentiation when co-administered with stromemycin. This suggests a

mechanism involving membrane permeabilization or efflux pump inhibition, allowing the partner

drug to enter the cell more effectively.

Proposed Synthetic Strategy
Given the lack of a published total synthesis for the specific hydroxyustusolate esters, the

following convergent route is proposed based on established drimane chemistry.
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Retrosynthetic Analysis
Disconnection: Ester linkage between the drimane core (alcohol) and the side chain

(carboxylic acid).

Fragment A (Core):Ustusol (or 9,11-dihydroxydrim-7-en-6-one).[1][7]

Route: From (-)-Sclareolide via oxidative degradation and Wieland-Miescher ketone

annulation.[1]

Fragment B (Side Chain):(2E,4E)-6,7-Dihydroxyocta-2,4-dienoic acid.[1][7][8]

Route: Suzuki-Miyaura coupling of a vinyl boronate with a chiral diol precursor derived

from tartaric acid or asymmetric dihydroxylation of a diene.[1]

Coupling Protocol
Protection: Selectively protect the secondary hydroxyls of the drimane core (acetonide

formation).

Esterification: Yamaguchi esterification or Steglich esterification (DCC/DMAP) of Fragment A

and Fragment B.

Global Deprotection: Acidic hydrolysis to reveal the free hydroxyl groups on the side chain

and core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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